Cas no 21312-48-1 (Methanone,(4-aminophenyl)(4-butyl-1-piperazinyl)-, hydrochloride (1:2))

Methanone,(4-aminophenyl)(4-butyl-1-piperazinyl)-, hydrochloride (1:2) structure
21312-48-1 structure
Product Name:Methanone,(4-aminophenyl)(4-butyl-1-piperazinyl)-, hydrochloride (1:2)
CAS No:21312-48-1
MF:C15H25Cl2N3O
MW:334.284501791
CID:286684
PubChem ID:210583
Update Time:2025-04-19

Methanone,(4-aminophenyl)(4-butyl-1-piperazinyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • (4-aminophenyl)-(4-butylpiperazin-1-yl)methanone,dihydrochloride
    • Methanone,(4-aminophenyl)(4-butyl-1-piperazinyl)-, hydrochloride (1:2)
    • DTXSID40175584
    • 1-(p-Aminobenzoyl)-4-butylpiperazine dihydrochloride hydrate
    • 21312-48-1
    • Piperazine, 1-(p-aminobenzoyl)-4-butyl-, dihydrochloride, hydrate
    • Inchi: 1S/C15H23N3O.2ClH/c1-2-3-8-17-9-11-18(12-10-17)15(19)13-4-6-14(16)7-5-13;;/h4-7H,2-3,8-12,16H2,1H3;2*1H
    • InChI Key: HMPJILGJYHWPDK-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O=C(C1C=CC(=CC=1)N)N1CCN(CCCC)CC1

Computed Properties

  • Exact Mass: 333.13775
  • Monoisotopic Mass: 333.1374678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.6Ų

Experimental Properties

  • PSA: 49.57
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